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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B097216

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Sodium Zirconium Lactate, fostering a secure research

environment.
Hazard Overview:

Sodium Zirconium Lactate is classified as a material that can cause mild skin irritation and
eye irritation. It may also be harmful if swallowed, inhaled, or if it enters the airways. Prolonged
or repeated exposure may lead to dermatitis. Therefore, adherence to strict safety protocols is
crucial.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
Sodium Zirconium Lactate.
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PPE Category Specification Purpose

Chemical safety goggles or a ) o
_ , o To protect against eye irritation
Eye/Face Protection face shield where splashing is
_ from splashes or vapors.
possible[1].

Chemical-resistant,

impermeable gloves (e.g., ) _
i ) o ) ] To prevent skin contact, which
Skin Protection Nitrile)[2]. An impervious apron o
) o can cause mild irritation.
or chemical suit is

recommended.

Use in a well-ventilated area. A

NIOSH-approved respirator To prevent inhalation, which
Respiratory Protection may be required if exposure may be harmful and cause
limits are exceeded or in respiratory tract irritation[1].

enclosed spaces[1][3].

) ] Lab coat. Chemical-resistant To protect personal clothing
Protective Clothing ] o
boots are recommended. and skin from contamination.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area. Local exhaust ventilation is
recommended[3][4].

Verify that a safety shower and eyewash station are readily accessible.

Keep the container tightly closed when not in use[3].

Store in a cool, dry, well-ventilated area below 44°C (110°F).

Isolate from incompatible substances such as strong acids and alkalis.
. Handling the Chemical:

Read the Safety Data Sheet (SDS) thoroughly before use.
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Don the appropriate PPE as outlined in the table above.
Avoid contact with eyes, skin, and clothing.

Do not inhale vapors or fumes.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or
using tobacco products.

. In Case of Exposure:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention[1].

If on Skin: Gently wash the affected area with plenty of soap and water. Remove
contaminated clothing immediately. If skin irritation occurs, seek medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth and immediately call a Poison Center
or doctor.

Disposal Plan

Sodium Zirconium Lactate, in its purchased form, is not classified as a RCRA hazardous
waste. However, the end-user is responsible for determining if the material, as disposed of,
should be classified as hazardous waste.

1. Small Spills:
o Wear appropriate PPE before approaching the spill.

o For small spills, dilute with water and flush to a sewer if permitted by local and state
regulations.
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e If flushing is not an option, absorb the spill with an inert material (e.g., sand) and place it in a
suitable container for disposal.

2. Waste Disposal:

o All treatment, storage, transportation, and disposal must comply with federal,
state/provincial, and local regulations[1].

e Do not discharge into sewer systems without proper authorization[3].

o Containers may retain product residues and should be handled as hazardous. Do not reuse
empty containers for other purposes.

 Alternatively, the material can be sent to a licensed chemical destruction plant or disposed of
through controlled incineration with flue gas scrubbing[3].

Workflow for Handling and Disposal of Sodium
Zirconium Lactate
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Workflow for Handling and Disposal of Sodium Zirconium Lactate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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